5-Bromo-2-(tert-butoxycarbonyl)-7-chloro-1,2,3,4-tetrahydroisoquinoline-6-carboxylic Acid

• CAS No.: 2832127-60-1
• Molecular Formula: C15H17BrClNO4
• Molecular Weight: 390.65 g/mol
• IUPAC Name: 5-bromo-7-chloro-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-6-carboxylic acid
• InChI: InChI=1S/C15H17BrClNO4/c1-15(2,3)22-14(21)18-5-4-9-8(7-18)6-10(17)11(12(9)16)13(19)20/h6H,4-5,7H2,1-3H3,(H,19,20)
• InChI Key: QPLDZXQLXMUETC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C(=C(C=C2C1)Cl)C(=O)O)Br

Description

5-Bromo-2-(tert-butoxycarbonyl)-7-chloro-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid is a complex organic compound characterized by its bromine, chlorine, and tert-butoxycarbonyl functional groups. This compound belongs to the isoquinoline family, which is known for its diverse biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the construction of the isoquinoline core. One common approach is the Biltz synthesis, which involves the cyclization of a β-phenylethylamine derivative with an appropriate diketone. The subsequent steps include halogenation to introduce bromine and chlorine atoms, and the tert-butoxycarbonyl (Boc) protection of the amino group.

Industrial Production Methods: In an industrial setting, the synthesis of this compound would be scaled up using reactors and optimized reaction conditions to ensure high yield and purity. Continuous flow chemistry might be employed to enhance efficiency and safety. Purification steps such as recrystallization or column chromatography would be used to isolate the final product.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation: The carboxylic acid group can be oxidized to form its corresponding acid anhydride or ester.

• Reduction: The halogenated isoquinoline core can be reduced to form simpler derivatives.

• Substitution: The bromine and chlorine atoms can be substituted with other functional groups, such as alkyl or aryl groups.

Common Reagents and Conditions:

• Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

• Reduction: Lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.

• Substitution: Nucleophilic substitution reactions using alkyl or aryl halides in the presence of a base.

Major Products Formed:

• Oxidation: Isoquinoline-6-carboxylic acid anhydride or ester.

• Reduction: Reduced isoquinoline derivatives.

• Substitution: Alkylated or arylated isoquinoline derivatives.

Scientific Research Applications

This compound has several applications in scientific research, including:

• Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in medicinal chemistry.

• Biology: It can be used as a probe to study biological systems, especially in the context of enzyme inhibition or receptor binding.

• Medicine: Potential therapeutic applications include the development of new drugs targeting various diseases, such as cancer or neurological disorders.

• Industry: It can be used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its specific application. For example, in drug development, it may interact with molecular targets such as enzymes or receptors. The exact pathways involved would be determined through biochemical and pharmacological studies.

Comparison with Similar Compounds

• Isoquinoline-1-carboxylic acid

• 2,6-Dichloro-1,2,3,4-tetrahydroisoquinoline

• 5-Bromo-2-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline

Uniqueness: 5-Bromo-2-(tert-butoxycarbonyl)-7-chloro-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid is unique due to its specific combination of halogen atoms and the tert-butoxycarbonyl protecting group, which provides stability and versatility in synthetic applications.